Cas no 19746-37-3 (S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-L-cysteine)

• Product Name: S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-L-cysteine
• CAS No: 19746-37-3
• MF: C₁₁H₂₀N₂O₅S
• MW: 292.351902008057
• MDL: MFCD00038252
• CID: 51372
• PubChem ID: 88223
• Update Time: 2025-04-18

S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-L-cysteine
• Boc-Cys(Acm)-OH
• (2R)-3-(acetamidomethylsulfanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-Cys(Acm)
• Boc-Cys(AcM)-OH Boc-S-acetaMidoMethyl-L-cysteine
• Boc-L-Cys(Acm)-OH
• (R)-3-((Acetamidomethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Boc-S-acetamidomethyl-L-cysteine
• Boc-S-acetaminomethyl-L-cysteine
• EINECS 243-267-0
• L-N-Boc-Cys-acetamidomethyl
• N-Boc-Cys(Acm)-OH
• N-t-butoxycarbonyl-S-acetamidomethyl-L-cysteine
• S-(Acetylaminomethyl)-N-(tert-butyloxycarbonyl)-L-cysteine
• Boc-S-Acm-Cys-OH
• BOC-L-CYSTEINE(ACM)
• BOC-CYSTEINE(ACM)-OH
• Boc-Cys(Acm)-OH292.36
• Boc-amino acids and Derivatives
• Boc-Cys(Acm)-OH >=96.0% (T)
• C11H20N2O5S
• BocCys(Acm)OH
• AK161880
• Boc-Cys (Acm)-OH
• PubChem12145
• 5,6-Epoxy-cis-cyclooctene
• KSC174M7R
• 1,2-Epoxy-cis-cyclooct-5-ene
• EN300-1589844
• M03273
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(acetamidomethyl)sulfanyl]propanoic acid
• L-Cysteine, S-[(acetylamino)methyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-Cys(Acm)-OH, >=96.0% (T)
• 3-(acetamidomethylsulfanyl)-2-(tert-butoxycarbonylamino)propanoic acid
• AKOS015836488
• CS-W004153
• A813914
• (R)-3-(acetamidomethylthio)-2-(tert-butoxycarbonylamino)propanoic acid
• SCHEMBL5359273
• DTXSID50173430
• N-a-t.-Boc-S-acetamidomethyl-L-cysteine
• NS00026417
• HLCTYBOTPCIHTG-QMMMGPOBSA-N
• HY-W004153
• N-alpha-t-Butyloxycarbonyl-S-(acetyl-aminomethyl)-L-cysteine (Boc-L-Cys(Acm)-OH)
• MFCD00038252
• N-TERTIARY BUTOXYCARBONYL-S-ACETAMIDOMETHYLCYSTEINE
• AKOS015892671
• FD21255
• AS-49011
• 19746-37-3
• PD196423
• DB-022939
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[(ACETAMIDOMETHYL)SULFANYL]PROPANOIC ACID
• A2553

• MDL： MFCD00038252
• Inchi： 1S/C11H20N2O5S/c1-7(14)12-6-19-5-8(9(15)16)13-10(17)18-11(2,3)4/h8H,5-6H2,1-4H3,(H,12,14)(H,13,17)(H,15,16)/t8-/m0/s1
• InChI Key： HLCTYBOTPCIHTG-QMMMGPOBSA-N
• SMILES： S(CNC(C)=O)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.10900
• Monoisotopic Mass: 292.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -1.4
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: White powder
• Density: 1.2310
• Melting Point: 111-114 °C
• Boiling Point: 531.5±50.0 °C at 760 mmHg
• Flash Point: 275.2±30.1 °C
• PSA: 130.03000
• LogP: 1.57290
• Optical Activity: [α]20/D −36.5±1.5°, c = 1% in H2O
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

S-(Acetamidomethyl)-N-(tert-butoxycarbonyl)-L-cysteine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters